Cas no 2228512-39-6 (1,5-dimethyl-3-(pyrrolidin-3-yloxy)-1H-pyrazole)

• Product Name: 1,5-dimethyl-3-(pyrrolidin-3-yloxy)-1H-pyrazole
• CAS No: 2228512-39-6
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6194520
• PubChem ID: 165884769
• Update Time: 2025-06-12

1,5-dimethyl-3-(pyrrolidin-3-yloxy)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethyl-3-(pyrrolidin-3-yloxy)-1H-pyrazole
• EN300-2001228
• 2228512-39-6

• Inchi： 1S/C9H15N3O/c1-7-5-9(11-12(7)2)13-8-3-4-10-6-8/h5,8,10H,3-4,6H2,1-2H3
• InChI Key： ZLDZWDMUSLXDTA-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)N(C)N=1)C1CNCC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.1Ų

Additional information on 1,5-dimethyl-3-(pyrrolidin-3-yloxy)-1H-pyrazole

Introduction to 1,5-dimethyl-3-(pyrrolidin-3-yloxy)-1H-pyrazole (CAS No. 2228512-39-6)

1,5-dimethyl-3-(pyrrolidin-3-yloxy)-1H-pyrazole, with the CAS number 2228512-39-6, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structural features of 1,5-dimethyl-3-(pyrrolidin-3-yloxy)-1H-pyrazole make it a promising candidate for further research and development.

The molecular structure of 1,5-dimethyl-3-(pyrrolidin-3-yloxy)-1H-pyrazole consists of a pyrazole ring substituted with two methyl groups at positions 1 and 5, and a pyrrolidine ring attached via an oxygen atom at position 3. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyrrolidine moiety, in particular, is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable scaffold in drug design.

Recent studies have explored the pharmacological activities of 1,5-dimethyl-3-(pyrrolidin-3-yloxy)-1H-pyrazole. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that 1,5-dimethyl-3-(pyrrolidin-3-yloxy)-1H-pyrazole could be developed into a novel therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1,5-dimethyl-3-(pyrrolidin-3-yloxy)-1H-pyrazole has also been investigated for its analgesic effects. Preclinical studies in animal models have demonstrated that this compound can effectively reduce pain responses induced by various stimuli. The mechanism of action appears to involve the modulation of nociceptive pathways in the central nervous system. These findings highlight the potential of 1,5-dimethyl-3-(pyrrolidin-3-yloxy)-1H-pyrazole as a new class of analgesics with improved efficacy and reduced side effects compared to existing drugs.

The antipyretic activity of 1,5-dimethyl-3-(pyrrolidin-3-yloxy)-1H-pyrazole has also been evaluated. In experimental models of fever, this compound was found to lower body temperature by inhibiting the synthesis and release of prostaglandins in the hypothalamus. This property makes it a potential candidate for treating fever associated with infections and other inflammatory conditions.

Beyond its therapeutic applications, 1,5-dimethyl-3-(pyrrolidin-3-yloxy)-1H-pyrazole has been studied for its use in chemical synthesis and materials science. Its unique structural features make it a versatile building block for the synthesis of more complex molecules. For example, it can be used as an intermediate in the preparation of functionalized polymers and organic materials with specific optical or electronic properties.

The synthesis of 1,5-dimethyl-3-(pyrrolidin-3-yloxy)-1H-pyrazole has been optimized using various methods to improve yield and purity. One common approach involves the reaction of 3-hydroxypyridine with an appropriate alkylating agent followed by cyclization to form the pyrazole ring. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

In conclusion, 1,5-dimethyl-3-(pyrrolidin-3-yloxy)-1H-pyrazole (CAS No. 2228512-39-6) is a multifaceted compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.